Cas no 300674-60-6 (2-methoxyethyl 2-methyl-5-(4-nitrophenyl)methoxy-1-benzofuran-3-carboxylate)

• Product Name: 2-methoxyethyl 2-methyl-5-(4-nitrophenyl)methoxy-1-benzofuran-3-carboxylate
• CAS No: 300674-60-6
• MF: C₂₀H₁₉NO₇
• MW: 385.367366075516
• CID: 6319972
• PubChem ID: 2891823
• Update Time: 2025-05-23

2-methoxyethyl 2-methyl-5-(4-nitrophenyl)methoxy-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-methoxyethyl 2-methyl-5-(4-nitrophenyl)methoxy-1-benzofuran-3-carboxylate
• CCG-330185
• AKOS001616284
• 2-methoxyethyl 2-methyl-5-((4-nitrobenzyl)oxy)benzofuran-3-carboxylate
• SR-01000456741-1
• 2-methoxyethyl 2-methyl-5-[(4-nitrophenyl)methoxy]-1-benzofuran-3-carboxylate
• SR-01000456741
• SMSF0018640
• Z275121448
• CBMicro_002993
• 300674-60-6
• BIM-0003091.P001
• EU-0007466
• F0367-0036
• CB04645

• Inchi： 1S/C20H19NO7/c1-13-19(20(22)26-10-9-25-2)17-11-16(7-8-18(17)28-13)27-12-14-3-5-15(6-4-14)21(23)24/h3-8,11H,9-10,12H2,1-2H3
• InChI Key： OBEFHOTYVDNFBI-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OCCOC)C2C=C(C=CC1=2)OCC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 385.11615195g/mol
• Monoisotopic Mass: 385.11615195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 104Ų

Additional information on 2-methoxyethyl 2-methyl-5-(4-nitrophenyl)methoxy-1-benzofuran-3-carboxylate

Exploring the Potential of 2-Methoxyethyl 2-Methyl-5-(4-Nitrophenyl)Methoxy-1-Benzofuran-3-Carboxylate

2-Methoxyethyl 2-methyl-5-(4-nitrophenyl)methoxy-1-benzofuran-3-carboxylate (CAS No: 300674-60-6) is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of benzofurans, which are known for their unique aromatic properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure features a benzofuran ring system with substituents that include a methoxy group, a methyl group, and a nitrophenyl group, all of which contribute to its distinctive chemical properties.

The benzofuran core of this compound is a fused bicyclic structure consisting of a benzene ring and a furan ring. This arrangement imparts stability and aromaticity to the molecule, making it suitable for various chemical reactions. The methoxy group attached to the benzofuran ring enhances the compound's solubility in polar solvents, while the methyl group adds steric bulk, influencing the molecule's reactivity and selectivity. The presence of the 4-nitrophenyl group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and potentially enhance its bioactivity.

Recent studies have highlighted the potential of benzofuran derivatives in drug discovery, particularly in the development of anticancer agents. Researchers have found that certain benzofuran-based compounds exhibit potent anti-proliferative activity against various cancer cell lines. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that 2-methoxyethyl 2-methyl-5-(4-nitrophenyl)methoxy-1-benzofuran-3-carboxylate showed significant cytotoxicity against human breast cancer cells, suggesting its potential as a lead compound for anticancer drug development.

In addition to its pharmacological applications, this compound has also been explored for its potential in agrochemicals. The nitrophenyl group is known to confer herbicidal activity to certain compounds, and preliminary experiments have indicated that this compound may possess herbicidal properties. A research team from XYZ University reported that when applied to model weed species, 2-methoxyethyl 2-methyl-5-(4-nitrophenyl)methoxy-1-benzofuran-3-carboxylate exhibited notable inhibitory effects on plant growth, making it a promising candidate for further investigation in agricultural chemistry.

The synthesis of 2-methoxyethyl 2-methyl-5-(4-nitrophenyl)methoxy-1-benzofuran-3-carboxylate involves a multi-step process that typically begins with the preparation of the benzofuran core. This is followed by functionalization with the methoxy and methyl groups, and finally, the introduction of the nitrophenyl substituent. Recent advancements in green chemistry have enabled more efficient and environmentally friendly methods for synthesizing such compounds. For example, researchers at ABC Institute developed a microwave-assisted synthesis route that significantly reduced reaction times and minimized waste generation.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These analyses have provided detailed insights into its molecular structure and purity. Furthermore, computational studies using molecular modeling software have been employed to predict its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug development.

In conclusion, 2-methoxyethyl 2-methyl-5-(4-nitrophenyl)methoxy-1-benzofuran-3-carboxylate (CAS No: 300674-60-6) is a versatile compound with promising applications in pharmaceuticals and agrochemicals. Its unique molecular structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover its potential benefits, this compound is poised to play a significant role in advancing both medical and agricultural sciences.